
An In-depth Technical Guide on the Physical and
Chemical Properties of Undecane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Undecane

Cat. No.: B072203 Get Quote

Introduction

Undecane, also known as n-undecane or hendecane, is a straight-chain alkane hydrocarbon

with the chemical formula C₁₁H₂₄.[1][2] It is the eleventh member of the alkane series and

exists as a colorless liquid at standard temperature and pressure.[1][2][3] Undecane is a non-

polar molecule with low reactivity, characteristic of alkanes.[1][4] This compound is found

naturally in petroleum fractions and is used in organic synthesis, as a solvent, and as an

internal standard in gas chromatography.[1][2][5] This technical guide provides a

comprehensive overview of the physical and chemical properties of undecane, detailed

experimental protocols for their determination, and a summary of its key chemical reactions.

Physical Properties of Undecane
Undecane is a colorless liquid with a faint, gasoline-like odor that diminishes with purification.

[2][3][5] Its physical state and properties are dictated by the van der Waals forces between its

molecules.[5]

Table 1: General and Physical Properties of n-Undecane
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Property Value References

Molecular Formula C₁₁H₂₄ [1][2][6]

Molar Mass 156.31 g/mol [2][3][6]

Appearance Colorless liquid [1][2][3]

Odor Faint, gasoline-like [3][4][5]

Melting Point -26 °C to -25.6 °C [1][2][5][6]

Boiling Point 195.7 °C to 196.1 °C [1][2][5][6]

Density 0.740 g/mL at 20-25 °C [1][2][5][6]

Vapor Density 5.4 (vs air) [6][7][8]

Vapor Pressure 55 Pa at 25 °C [2][5][9]

Flash Point 62 °C to 65 °C [1][10][11]

Autoignition Temperature ~220 °C - 240 °C [12][13]

Refractive Index 1.417 at 20 °C/D [5][6][12]

Viscosity 1.098 mPa·s at 25 °C [3]

Surface Tension 24.21 mN/m at 25 °C [3]

Table 2: Solubility of n-Undecane

Solvent Solubility References

Water
Insoluble (0.0044 - 0.014 mg/L

at 25 °C)
[1][3][14]

Organic Solvents (e.g.,

ethanol, ether, hexane,

toluene)

Soluble/Miscible [1][4][15]

Chemical Properties and Reactivity
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Undecane exhibits the typical chemical properties of an alkane, characterized by its relative

inertness under standard conditions.[5] Its reactions generally require significant energy input,

such as high temperatures or UV light, to initiate. Saturated aliphatic hydrocarbons like

undecane are largely unreactive towards aqueous solutions of acids, alkalis, and most

oxidizing or reducing agents.[7][16] However, they can react with strong oxidizing agents like

nitric acid.[7][16]

Combustion

Like other hydrocarbons, undecane undergoes combustion reactions, which are highly

exothermic.

Complete Combustion: In the presence of sufficient oxygen, undecane burns to produce

carbon dioxide and water.[17][18]

Balanced Equation: C₁₁H₂₄(l) + 17O₂(g) → 11CO₂(g) + 12H₂O(g)[17][18][19]

Incomplete Combustion: With a limited supply of oxygen, incomplete combustion occurs,

which can produce carbon monoxide, soot (elemental carbon), and water.[20][21] Carbon

monoxide is a toxic gas that can be harmful to humans.[20]

Balanced Equation (producing Carbon Monoxide): 2C₁₁H₂₄(l) + 23O₂(g) → 22CO(g) +

24H₂O(g)[21]

Balanced Equation (producing Soot): C₁₁H₂₄(l) + 6O₂(g) → 11C(s) + 12H₂O(g)[21]

Halogenation

Undecane can undergo free-radical halogenation in the presence of UV light. This reaction is

not highly selective, particularly with chlorine, and can result in a mixture of halogenated

undecane isomers. Bromination shows greater selectivity than chlorination.[5]

Experimental Protocols
The determination of the physicochemical properties of undecane relies on established

laboratory techniques.

1. Determination of Boiling Point (Capillary Method)
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Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the external pressure.[22]

Methodology:

A small amount of liquid undecane is placed in a test tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube.

The test tube is attached to a thermometer and heated in a controlled manner (e.g., using

a Thiele tube).

As the temperature increases, a steady stream of bubbles will emerge from the capillary

tube.

The heat is then slowly removed. The temperature at which the liquid just begins to enter

the capillary tube is recorded as the boiling point.[22]

2. Determination of Melting Point (Capillary Method)

Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state. For pure crystalline solids, this occurs over a narrow temperature range.[22]

Methodology:

A small sample of solid (frozen) undecane is finely powdered and packed into a capillary

tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the solid is recorded as the melting point range.[22]

3. Determination of Density (Pycnometer Method)
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Principle: Density is the mass of a substance per unit volume. A pycnometer is a flask with a

specific, accurately known volume.

Methodology:

A clean, dry pycnometer is weighed.

The pycnometer is filled with distilled water at a specific temperature and weighed again to

determine the mass of the water. The volume of the pycnometer is calculated from the

known density of water.

The pycnometer is emptied, dried, and filled with liquid undecane at the same

temperature.

The pycnometer containing the undecane is weighed.

The mass of the undecane is determined, and its density is calculated by dividing the

mass by the known volume of the pycnometer.[22]

4. Determination of Viscosity

Principle: Viscosity is a measure of a fluid's resistance to flow. Various methods can be

employed, including capillary viscometers, rolling-ball viscometers, and vibrating-wire

viscometers.[23]

Methodology (Capillary Viscometer - e.g., Ubbelohde):

A known volume of undecane is introduced into the viscometer, which is then placed in a

constant-temperature bath.

The liquid is drawn up through the capillary tube by suction.

The time it takes for the liquid to flow between two marked points under the influence of

gravity is measured.

The kinematic viscosity is calculated from the flow time and the viscometer constant. The

dynamic viscosity can then be determined by multiplying the kinematic viscosity by the

density of the liquid at that temperature.[23]
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Caption: Experimental workflow for property characterization.
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Caption: Complete combustion reaction of undecane.

Incomplete Combustion of Undecane (Producing CO)
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Caption: Incomplete combustion of undecane to carbon monoxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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